Cas no 3243-37-6 (Benzenemethanol,4-(3-methylbutoxy)-)

Benzenemethanol,4-(3-methylbutoxy)- Properties

Names and Identifiers

• Benzenemethanol,4-(3-methylbutoxy)-
• (4-pentoxyphenyl)methanol
• 4-isopentyloxy-benzyl alcohol
• 4-Isopentyloxy-benzylalkohol
• 4-Pentyloxybenzyl alcohol
• p-Isopentyloxy-benzylalkohol
• RARECHEM AL BD 0239
• Benzenemethanol, 4-(3-methylbutoxy)-
• 4-n-Pentyloxybenzyl alcohol
• +Expand

• MDL： MFCD11149440
• InChIKey： OLJBYGXYVKGWCU-UHFFFAOYSA-N
• Inchi： 1S/C12H18O2/c1-10(2)7-8-14-12-5-3-11(9-13)4-6-12/h3-6,10,13H,7-9H2,1-2H3
• SMILES： C1(CO)=CC=C(OCCC(C)C)C=C1

Computed Properties

• Exact Mass: 194.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.131
• Heavy Atom Count: 14
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• LogP: 2.74790
• PSA: 29.46000
• Refractive Index: 1.511
• Boiling Point: 310.8±17.0 °C at 760 mmHg
• Melting Point: 30-34 °C (lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• pka: 14.54±0.10(Predicted)
• Density: 1.0±0.1 g/cm3

Benzenemethanol,4-(3-methylbutoxy)- Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Signal Word：warning

Benzenemethanol,4-(3-methylbutoxy)- Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%